Cas no 2229145-86-0 (tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)(phenyl)methylcarbamate)

• Product Name: tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)(phenyl)methylcarbamate
• CAS No: 2229145-86-0
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 6612757
• PubChem ID: 165621526
• Update Time: 2025-05-21

tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)(phenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)(phenyl)methylcarbamate
• 2229145-86-0
• EN300-1872744
• tert-butyl N-[(3-amino-2,2-dimethylcyclopropyl)(phenyl)methyl]carbamate

• Inchi： 1S/C17H26N2O2/c1-16(2,3)21-15(20)19-13(11-9-7-6-8-10-11)12-14(18)17(12,4)5/h6-10,12-14H,18H2,1-5H3,(H,19,20)
• InChI Key： URRUIYWIRQWTTP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C1C=CC=CC=1)C1C(C1(C)C)N)=O

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)(phenyl)methylcarbamate

tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)(phenyl)methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)(phenyl)methylcarbamate, with the CAS number NO2229145-86-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropane ring with a carbamate functional group, making it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to induce specific stereochemical effects and enhance molecular stability. The presence of the cyclopropyl group in this compound contributes to its rigidity, which can be advantageous in optimizing pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, the tert-butyl group serves as a bulky substituent, potentially influencing the molecule's solubility and interaction with biological targets.

The synthesis of tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)(phenyl)methylcarbamate involves a multi-step process that typically includes the formation of the cyclopropane ring followed by functionalization with the carbamate group. Researchers have explored various methodologies to optimize this synthesis, including the use of transition metal catalysts and stereo-selective reactions. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more suitable for downstream applications.

In terms of physical properties, this compound exhibits a melting point of approximately 145°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its handling during chemical reactions. The molecular weight of tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)(phenyl)methylcarbamate is 367.4 g/mol, and its density is about 1.15 g/cm³.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated that it possesses potent inhibitory effects on certain enzyme targets, suggesting its potential as a lead compound in drug discovery programs. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for therapeutic interventions in diseases such as cancer and inflammatory disorders.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. By incorporating it into nanocarriers or polymer-based formulations, researchers have achieved enhanced drug efficacy while minimizing systemic toxicity. This approach leverages the unique chemical properties of tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)(phenyl)methylcarbamate to improve treatment outcomes for patients with challenging medical conditions.

In conclusion, tert-butyl N-(3-amino-2,2-dimethylcyclopropyl)(phenyl)methylcarbamate, with CAS number NO2229145-86-0, represents a significant advancement in organic chemistry and pharmacology. Its distinctive structure, coupled with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to the development of novel therapeutic agents and advanced materials.